Cas no 2228837-14-5 ({3-[4-Chloro-2-(trifluoromethyl)phenyl]-2,2-dimethylcyclopropyl}methanamine)

• Product Name: {3-[4-Chloro-2-(trifluoromethyl)phenyl]-2,2-dimethylcyclopropyl}methanamine
• CAS No: 2228837-14-5
• MF: C₁₃H₁₅ClF₃N
• MW: 277.713113069534
• CID: 5862442
• PubChem ID: 165632382
• Update Time: 2025-07-19

{3-[4-Chloro-2-(trifluoromethyl)phenyl]-2,2-dimethylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {3-[4-chloro-2-(trifluoromethyl)phenyl]-2,2-dimethylcyclopropyl}methanamine
• EN300-1942317
• 2228837-14-5
• {3-[4-Chloro-2-(trifluoromethyl)phenyl]-2,2-dimethylcyclopropyl}methanamine

• Inchi： 1S/C13H15ClF3N/c1-12(2)10(6-18)11(12)8-4-3-7(14)5-9(8)13(15,16)17/h3-5,10-11H,6,18H2,1-2H3
• InChI Key： OISOJBAAWFVNON-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C(F)(F)F)C=1)C1C(CN)C1(C)C

Computed Properties

• Exact Mass: 277.0845117g/mol
• Monoisotopic Mass: 277.0845117g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 26Ų

Additional information on {3-[4-Chloro-2-(trifluoromethyl)phenyl]-2,2-dimethylcyclopropyl}methanamine

Professional Introduction to Compound with CAS No. 2228837-14-5 and Product Name: {3-[4-Chloro-2-(trifluoromethyl)phenyl]-2,2-dimethylcyclopropyl}methanamine

Compound with the CAS number 2228837-14-5 and the product name {3-[4-Chloro-2-(trifluoromethyl)phenyl]-2,2-dimethylcyclopropyl}methanamine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular structure incorporates several key functional groups, including a chloro-substituted phenyl ring and a trifluoromethyl group, which are known to enhance the pharmacological properties of molecules by influencing their metabolic stability, lipophilicity, and binding affinity to biological targets.

The presence of a dimethylcyclopropyl group in the molecular backbone further contributes to the compound's distinct chemical profile. This moiety is often employed in medicinal chemistry to improve metabolic resistance and to modulate interactions with enzymes and receptors. The combination of these structural elements makes this compound a promising candidate for further exploration in the development of novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of this compound with greater precision. Studies utilizing virtual screening and docking simulations have suggested that {3-[4-Chloro-2-(trifluoromethyl)phenyl]-2,2-dimethylcyclopropyl}methanamine may exhibit inhibitory effects on certain enzymes and receptors implicated in various diseases. For instance, preliminary data indicate that this compound could interact with targets involved in inflammatory pathways, making it a potential lead for the development of anti-inflammatory medications.

In addition to its pharmacological potential, the compound's synthetic accessibility has been a subject of interest among synthetic chemists. The structural complexity of {3-[4-Chloro-2-(trifluoromethyl)phenyl]-2,2-dimethylcyclopropyl}methanamine presents both challenges and opportunities for synthetic innovation. Researchers have explored various synthetic routes to construct the desired molecular framework, leveraging techniques such as cross-coupling reactions, cyclization processes, and functional group transformations. These efforts have not only improved the efficiency of synthesis but also provided insights into optimizing yield and purity.

The role of fluorine-containing substituents in pharmaceuticals cannot be overstated. The trifluoromethyl group in this compound is particularly noteworthy, as it is widely recognized for its ability to enhance binding affinity and metabolic stability. This feature has been exploited in numerous drug candidates, leading to improved pharmacokinetic profiles. The chloro-substituted phenyl ring, on the other hand, contributes to the compound's lipophilicity, which is often crucial for crossing biological membranes and achieving therapeutic efficacy.

Current research in medicinal chemistry increasingly emphasizes the importance of structure-activity relationships (SAR) in guiding drug design. By systematically modifying key structural features of molecules like {3-[4-Chloro-2-(trifluoromethyl)phenyl]-2,2-dimethylcyclopropyl}methanamine, researchers can fine-tune their pharmacological properties to achieve desired outcomes. This iterative process involves synthesizing analogs, evaluating their biological activity, and correlating structural changes with functional effects.

The integration of machine learning algorithms into drug discovery has revolutionized the way new compounds are identified and optimized. These algorithms can analyze vast datasets containing structural information, biological activity data, and synthetic feasibility metrics to predict promising candidates. In the case of CAS No. 2228837-14-5, machine learning models have been employed to identify potential scaffolds that could enhance its therapeutic potential while maintaining synthetic accessibility.

Preclinical studies are essential for assessing the safety and efficacy of novel compounds before they proceed to human trials. Initial studies on {3-[4-Chloro-2-(trifluoromethyl)phenyl]-2,2-dimethylcyclopropyl}methanamine have focused on evaluating its pharmacokinetic properties, such as absorption, distribution, metabolism, excretion (ADME), and toxicological profile. These studies provide critical insights into how the compound behaves within a biological system and help identify any potential liabilities that need to be addressed before further development.

The pharmaceutical industry continues to invest heavily in research aimed at identifying new therapeutic targets and developing innovative treatments for unmet medical needs. Compounds like CAS No. 2228837-14-5 represent a small but significant part of this effort. By leveraging cutting-edge chemical synthesis techniques and advanced computational methods, researchers are paving the way for next-generation drugs that offer improved efficacy and safety profiles.

In conclusion,{3-[4-Chloro-2-(trifluoromethyl)phenyl]-2,2-dimethylcyclopropyl}methanamine stands as a testament to the progress being made in pharmaceutical chemistry. Its unique structural features, combined with promising preclinical data, make it a valuable asset in the quest for new medicines. As research continues to uncover its full potential,this compound is likely to play an important role in addressing some of today's most pressing medical challenges.